Cas no 2137564-72-6 (Piperidine, 1-[(2-bromo-3-methylphenyl)methyl]-4-methyl-)
Piperidine, 1-[(2-bromo-3-methylphenyl)methyl]-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Piperidine, 1-[(2-bromo-3-methylphenyl)methyl]-4-methyl-
-
- Inchi: 1S/C14H20BrN/c1-11-6-8-16(9-7-11)10-13-5-3-4-12(2)14(13)15/h3-5,11H,6-10H2,1-2H3
- InChI Key: FAGRGCOPVPUWTQ-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=CC(C)=C2Br)CCC(C)CC1
Piperidine, 1-[(2-bromo-3-methylphenyl)methyl]-4-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-763440-0.05g |
1-[(2-bromo-3-methylphenyl)methyl]-4-methylpiperidine |
2137564-72-6 | 95.0% | 0.05g |
$468.0 | 2025-02-24 | |
| Enamine | EN300-763440-0.1g |
1-[(2-bromo-3-methylphenyl)methyl]-4-methylpiperidine |
2137564-72-6 | 95.0% | 0.1g |
$490.0 | 2025-02-24 | |
| Enamine | EN300-763440-0.25g |
1-[(2-bromo-3-methylphenyl)methyl]-4-methylpiperidine |
2137564-72-6 | 95.0% | 0.25g |
$513.0 | 2025-02-24 | |
| Enamine | EN300-763440-0.5g |
1-[(2-bromo-3-methylphenyl)methyl]-4-methylpiperidine |
2137564-72-6 | 95.0% | 0.5g |
$535.0 | 2025-02-24 | |
| Enamine | EN300-763440-1.0g |
1-[(2-bromo-3-methylphenyl)methyl]-4-methylpiperidine |
2137564-72-6 | 95.0% | 1.0g |
$557.0 | 2025-02-24 | |
| Enamine | EN300-763440-2.5g |
1-[(2-bromo-3-methylphenyl)methyl]-4-methylpiperidine |
2137564-72-6 | 95.0% | 2.5g |
$1089.0 | 2025-02-24 | |
| Enamine | EN300-763440-5.0g |
1-[(2-bromo-3-methylphenyl)methyl]-4-methylpiperidine |
2137564-72-6 | 95.0% | 5.0g |
$1614.0 | 2025-02-24 | |
| Enamine | EN300-763440-10.0g |
1-[(2-bromo-3-methylphenyl)methyl]-4-methylpiperidine |
2137564-72-6 | 95.0% | 10.0g |
$2393.0 | 2025-02-24 |
Piperidine, 1-[(2-bromo-3-methylphenyl)methyl]-4-methyl- Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on Piperidine, 1-[(2-bromo-3-methylphenyl)methyl]-4-methyl-
Introduction to Piperidine, 1-[(2-bromo-3-methylphenyl)methyl]-4-methyl- (CAS No. 2137564-72-6)
Piperidine, 1-[(2-bromo-3-methylphenyl)methyl]-4-methyl- (CAS No. 2137564-72-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.
The molecular structure of Piperidine, 1-[(2-bromo-3-methylphenyl)methyl]-4-methyl- is composed of a piperidine ring substituted with a 1-[(2-bromo-3-methylphenyl)methyl] and a 4-methyl group. The presence of the bromine atom and the methyl groups imparts specific chemical and biological properties to the molecule. The piperidine ring, a six-membered cyclic amine, is a common structural motif found in many bioactive compounds due to its ability to form hydrogen bonds and participate in various chemical reactions.
Recent studies have highlighted the importance of Piperidine, 1-[(2-bromo-3-methylphenyl)methyl]-4-methyl- in the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for treating inflammatory disorders like rheumatoid arthritis and Crohn's disease.
In addition to its anti-inflammatory effects, Piperidine, 1-[(2-bromo-3-methylphenyl)methyl]-4-methyl- has shown potential as an anticancer agent. A study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the disruption of mitochondrial membrane potential and the activation of caspase cascades. These findings suggest that Piperidine, 1-[(2-bromo-3-methylphenyl)methyl]-4-methyl- could be further developed as a novel anticancer drug.
The synthesis of Piperidine, 1-[(2-bromo-3-methylphenyl)methyl]-4-methyl- has been extensively studied to optimize yield and purity. One common synthetic route involves the reaction of 1-bromo-3-methybenzene with methyl piperidine in the presence of a suitable catalyst. This method has been refined to achieve high yields and stereoselectivity, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted synthesis and catalytic systems based on renewable resources.
The biological activity of Piperidine, 1-[(2-bromo-3-methylphenyl)methyl]-4-methyl- is not limited to its anti-inflammatory and anticancer properties. Research has also explored its potential as an antimicrobial agent. A study published in the Journal of Antibiotics in 2022 reported that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism involves disrupting bacterial cell wall synthesis and inhibiting essential enzymes involved in bacterial metabolism.
To further understand the pharmacological profile of Piperidine, 1-[(2-bromo-3-methylphenyl)methyl]-4-methyl-, several preclinical studies have been conducted to evaluate its safety and efficacy. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse side effects. However, more extensive clinical trials are needed to confirm these findings and assess its potential for human use.
In conclusion, Piperidine, 1-[(2-bromo-3-methylphenyl)methyl]-4-methyl- (CAS No. 2137564-72-6) is a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.
2137564-72-6 (Piperidine, 1-[(2-bromo-3-methylphenyl)methyl]-4-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)